Cas no 2137569-42-5 (2,2,3-Trimethylbutane-1-sulfinyl chloride)

• Product Name: 2,2,3-Trimethylbutane-1-sulfinyl chloride
• CAS No: 2137569-42-5
• MF: C₇H₁₅ClOS
• MW: 182.711400270462
• CID: 6246018
• PubChem ID: 165460062
• Update Time: 2025-05-19

2,2,3-Trimethylbutane-1-sulfinyl chloride Chemical and Physical Properties

Names and Identifiers

• 2137569-42-5
• 2,2,3-trimethylbutane-1-sulfinyl chloride
• EN300-732604
• 2,2,3-Trimethylbutane-1-sulfinyl chloride

• Inchi： 1S/C7H15ClOS/c1-6(2)7(3,4)5-10(8)9/h6H,5H2,1-4H3
• InChI Key： CUXXBQPYSOYIMV-UHFFFAOYSA-N
• SMILES： ClS(CC(C)(C)C(C)C)=O

Computed Properties

• Exact Mass: 182.0532140g/mol
• Monoisotopic Mass: 182.0532140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 36.3Ų

Additional information on 2,2,3-Trimethylbutane-1-sulfinyl chloride

Comprehensive Overview of 2,2,3-Trimethylbutane-1-sulfinyl chloride (CAS No. 2137569-42-5): Properties, Applications, and Industry Insights

2,2,3-Trimethylbutane-1-sulfinyl chloride (CAS No. 2137569-42-5) is a specialized sulfinyl chloride derivative that has garnered significant attention in synthetic chemistry and material science. This compound, characterized by its unique branched alkyl structure and sulfinyl functional group, serves as a versatile intermediate in organic synthesis. Its molecular formula, C7H15ClOS, reflects a balance of reactivity and stability, making it valuable for asymmetric synthesis and pharmaceutical applications. Researchers increasingly focus on its role in chiral auxiliaries and catalysis, aligning with the growing demand for enantioselective methodologies.

The sulfinyl chloride moiety in 2,2,3-Trimethylbutane-1-sulfinyl chloride enables diverse transformations, including S–O bond formation and nucleophilic substitutions. Recent studies highlight its utility in constructing sulfur-containing heterocycles, a hotspot in drug discovery due to their prevalence in bioactive molecules. For instance, the compound’s reactivity with amines or alcohols facilitates the synthesis of sulfinamides or sulfinate esters, respectively—key motifs in agrochemicals and API intermediates. This aligns with trending searches like "sustainable sulfinylating agents" and "green synthesis of chiral sulfoxides," reflecting industry shifts toward eco-friendly protocols.

From a physicochemical perspective, 2,2,3-Trimethylbutane-1-sulfinyl chloride exhibits a distinct boiling point and solubility profile, optimized for reactions in aprotic solvents like dichloromethane or THF. Its stability under inert atmospheres ensures compatibility with air-sensitive reagents, a feature critical for organometallic coupling reactions. Analytical techniques such as NMR spectroscopy and HPLC-MS are routinely employed to validate its purity, addressing the pharmaceutical industry’s stringent quality control requirements.

The compound’s relevance extends to material science, where its incorporation into polymers enhances thermal stability and surface-modification properties. Innovations in high-performance coatings and adhesives leverage its ability to introduce polar sulfinyl groups, improving substrate adhesion—a topic frequently queried in nanotechnology forums. Furthermore, its role in ligand design for transition-metal catalysts resonates with searches like "sulfoxide-based catalysts 2024," underscoring its interdisciplinary appeal.

Regulatory and safety assessments of 2,2,3-Trimethylbutane-1-sulfinyl chloride emphasize proper handling under fume hoods and storage at controlled temperatures. While not classified under stringent hazard categories, its reactivity warrants precautions akin to standard laboratory best practices. This pragmatic approach aligns with the broader discourse on "safe chemical handling in R&D," a trending topic among industrial chemists and academic researchers.

In conclusion, 2,2,3-Trimethylbutane-1-sulfinyl chloride (CAS No. 2137569-42-5) exemplifies the convergence of structural ingenuity and functional versatility. Its applications span drug development, catalysis, and advanced materials, positioning it as a pivotal tool in modern chemistry. As industries prioritize atom-efficient synthesis and chiral technologies, this compound’s prominence is poised to grow—answering the call for innovative solutions in a dynamically evolving scientific landscape.